Cas no 1378359-97-7 (4-Allyl-3-methoxybenzaldehyde)

• Product Name: 4-Allyl-3-methoxybenzaldehyde
• CAS No: 1378359-97-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 2914240
• Update Time: 2023-08-10

4-Allyl-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-allyl-3-methoxybenzaldehyde
• 4-Allyl-3-methoxybenzaldehyde

• Inchi： 1S/C11H12O2/c1-3-4-10-6-5-9(8-12)7-11(10)13-2/h3,5-8H,1,4H2,2H3
• InChI Key： VAPYVFRLVPRJLX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=CC=1CC=C

Computed Properties

• Exact Mass: 176.083729621 g/mol
• Monoisotopic Mass: 176.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 176.21